Cas no 62409-21-6 (2-Propenoic acid, 3-(4-nitrophenyl)-, 3-methylbutyl ester, (E)-)

• Product Name: 2-Propenoic acid, 3-(4-nitrophenyl)-, 3-methylbutyl ester, (E)-
• CAS No: 62409-21-6
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 445734
• PubChem ID: 71386674
• Update Time: 2025-04-19

2-Propenoic acid, 3-(4-nitrophenyl)-, 3-methylbutyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-nitrophenyl)-, 3-methylbutyl ester, (E)-
• 3-methylbutyl 3-(4-nitrophenyl)prop-2-enoate
• DTXSID10808837
• 62409-21-6

• Inchi： 1S/C14H17NO4/c1-11(2)9-10-19-14(16)8-5-12-3-6-13(7-4-12)15(17)18/h3-8,11H,9-10H2,1-2H3
• InChI Key： STVYAQHDQJBCLK-UHFFFAOYSA-N
• SMILES： O(C(C=CC1C=CC(=CC=1)[N+](=O)[O-])=O)CCC(C)C

Computed Properties

• Exact Mass: 263.11581
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44